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Abstract

1-Bromo-3-methylheptane is a halogenated alkane with potential applications in organic
synthesis and as an intermediate in the development of new chemical entities. A thorough
understanding of its physicochemical properties is essential for its effective use in research and
development. This technical guide provides a summary of the available computed data for 1-
Bromo-3-methylheptane, outlines general experimental protocols for the synthesis and
characterization of similar primary bromoalkanes, and discusses the expected trends in its
physical properties based on the broader class of haloalkanes. It is important to note that
specific experimental data for 1-Bromo-3-methylheptane is not readily available in the current
scientific literature.

Introduction

1-Bromo-3-methylheptane (CAS No: 5200-08-8) is an organic compound with the chemical
formula C8H17Br.[1] As a primary alkyl halide, its reactivity is primarily dictated by the carbon-
bromine bond, making it a useful substrate for nucleophilic substitution and elimination
reactions. Its branched alkyl structure can impart specific steric and electronic properties to
molecules into which it is incorporated, which is of interest in medicinal chemistry and materials
science. This guide aims to provide a comprehensive overview of its physicochemical
characteristics to support its application in scientific research.
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Physicochemical Properties

While specific experimentally determined physicochemical data for 1-Bromo-3-methylheptane

are not widely published, we can compile its computed properties and estimate its physical

characteristics based on established trends for homologous and isomeric alkyl halides.

Computed Data Summary

The following table summarizes the computed physicochemical properties for 1-Bromo-3-

methylheptane, primarily sourced from the PubChem database.[1][2]

Property Value Source
Molecular Formula C8H17Br PubChem[1]
Molecular Weight 193.12 g/mol PubChem[1]
XLogP3-AA (LogP) 4.3 Computed by XLogP3 3.0[1]
Computed by Cactvs
Hydrogen Bond Donor Count 0
3.4.6.11[1]
Hydrogen Bond Acceptor 0 Computed by Cactvs
Count 3.4.6.11[1]
Computed by Cactvs
Rotatable Bond Count 5

3.4.6.11[1]

Exact Mass

192.05136 Da

Computed by PubChem 2.1[1]

Monoisotopic Mass

192.05136 Da

Computed by PubChem 2.1[1]

Computed by Cactvs

Topological Polar Surface Area 0 A2
3.4.6.11[1]
Heavy Atom Count 9 Computed by PubChem
] Computed by Cactvs
Complexity 52.5

3.4.6.11[1]

Discussion of Expected Physical Properties
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Based on the general properties of haloalkanes, the following trends are expected for 1-
Bromo-3-methylheptane:

» Boiling Point: Alkyl halides exhibit higher boiling points than their corresponding alkanes due
to increased molecular weight and dipole-dipole interactions.[3][4][5] The boiling point of
bromoalkanes increases with the length of the carbon chain. For isomers, straight-chain
compounds generally have higher boiling points than their branched counterparts due to
greater van der Waals forces. Therefore, the boiling point of 1-Bromo-3-methylheptane is
expected to be slightly lower than that of 1-bromooctane.

» Melting Point: The melting points of alkyl halides follow a similar trend to their boiling points,
increasing with molecular mass.[5]

» Density: Bromoalkanes are typically denser than water. The density of alkyl bromides is
generally higher than that of the corresponding alkyl chlorides and lower than that of alkyl
iodides.[4][5]

o Solubility: Like other haloalkanes, 1-Bromo-3-methylheptane is expected to be insoluble in
water due to its inability to form significant hydrogen bonds.[3][4][5] It should be soluble in
common organic solvents such as ethers, alcohols, and benzene.[3][5]

o Refractive Index: The refractive index of organic compounds is related to their density and
molecular polarizability. Bromoalkanes generally have higher refractive indices than their
corresponding alkanes.

Experimental Protocols

The following sections describe general methodologies for the synthesis and purification of
primary bromoalkanes, which can be adapted for 1-Bromo-3-methylheptane.

Synthesis of 1-Bromo-3-methylheptane from 3-Methyl-1-
heptanol

A common and effective method for the synthesis of primary bromoalkanes from primary
alcohols is the reaction with hydrobromic acid, often generated in situ from sodium bromide and
sulfuric acid.[6][7]
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Materials:

e 3-Methyl-1-heptanol

e Sodium bromide (NaBr)

o Concentrated sulfuric acid (H2SOa)

o Water (H20)

e Saturated sodium bicarbonate solution (NaHCO3)

e Anhydrous calcium chloride (CaClz) or magnesium sulfate (MgSQOa4)

e Round-bottom flask

o Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

 In a round-bottom flask, combine 3-methyl-1-heptanol, water, and sodium bromide.

e Cool the flask in an ice bath and slowly add concentrated sulfuric acid with constant stirring.

» Once the addition is complete, assemble a reflux apparatus and heat the mixture to reflux for
a specified period (e.g., 1-2 hours) to ensure the reaction goes to completion.

 After reflux, allow the mixture to cool to room temperature. Two layers should form: an upper
aqueous layer and a lower organic layer containing the crude 1-bromo-3-methylheptane.

o Set up a distillation apparatus and distill the mixture to separate the crude product.

o Transfer the distillate to a separatory funnel and wash it sequentially with water, saturated
sodium bicarbonate solution (to neutralize any remaining acid), and finally with water again.
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o Separate the organic layer and dry it over an anhydrous drying agent like calcium chloride or
magnesium sulfate.

» Perform a final fractional distillation to purify the 1-Bromo-3-methylheptane, collecting the
fraction at its expected boiling point.

Purification of Crude 1-Bromo-3-methylheptane

The crude product from the synthesis will likely contain unreacted alcohol, byproducts, and
residual acid. A standard purification protocol involves washing and distillation.[8][9][10][11]

Procedure:

e Washing: The crude 1-bromo-3-methylheptane is transferred to a separatory funnel. It is
washed successively with:

[e]

Water, to remove water-soluble impurities.

o

Cold, concentrated sulfuric acid to remove unreacted alcohol and any alkene byproducts.

[¢]

Water, to remove residual sulfuric acid.

[¢]

A saturated solution of sodium bicarbonate to neutralize any remaining acidic impurities.

A final wash with water.

[e]

e Drying: The washed organic layer is separated and dried over an anhydrous drying agent
such as anhydrous magnesium sulfate or calcium chloride.

« Distillation: The dried product is purified by fractional distillation. The fraction boiling at the
correct temperature for 1-Bromo-3-methylheptane is collected.

Visualizations
General Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis of a primary
bromoalkane from a primary alcohol, followed by purification.
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Synthesis Purification
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Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1-Bromo-3-methylheptane.

Conclusion

While specific experimental data for 1-Bromo-3-methylheptane is limited, this guide provides
a solid foundation for researchers by presenting available computed data, discussing expected
physicochemical trends, and detailing established experimental protocols for its synthesis and
purification. The provided information is intended to facilitate the safe and effective use of 1-
Bromo-3-methylheptane in a laboratory setting. Further experimental characterization of this
compound is encouraged to fill the existing data gaps in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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